Cas no 1806804-55-6 (3-Bromo-2,5-difluoro-6-(difluoromethyl)pyridine)

• Product Name: 3-Bromo-2,5-difluoro-6-(difluoromethyl)pyridine
• CAS No: 1806804-55-6
• MF: C₆H₂BrF₄N
• MW: 243.984394550323
• CID: 4921510
• Update Time: 2025-06-13

3-Bromo-2,5-difluoro-6-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2,5-difluoro-6-(difluoromethyl)pyridine

• Inchi： 1S/C6H2BrF4N/c7-2-1-3(8)4(5(9)10)12-6(2)11/h1,5H
• InChI Key： OPZUTSDYRRRZEF-UHFFFAOYSA-N
• SMILES： BrC1=C(N=C(C(F)F)C(=C1)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 157
• XLogP3: 2.7
• Topological Polar Surface Area: 12.9

Additional information on 3-Bromo-2,5-difluoro-6-(difluoromethyl)pyridine

Introduction to 3-Bromo-2,5-difluoro-6-(difluoromethyl)pyridine (CAS No. 1806804-55-6) and Its Applications in Modern Chemical Biology

3-Bromo-2,5-difluoro-6-(difluoromethyl)pyridine (CAS No. 1806804-55-6) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and versatile reactivity. This compound, characterized by its bromo, difluoro, and difluoromethyl substituents, serves as a crucial intermediate in the synthesis of various biologically active molecules. The strategic placement of these functional groups enhances its utility in medicinal chemistry, enabling the development of novel therapeutic agents with enhanced pharmacological profiles.

The significance of fluorinated pyridines in drug discovery cannot be overstated. These heterocyclic compounds are widely employed due to their ability to modulate metabolic stability, binding affinity, and pharmacokinetic properties of drug candidates. In particular, the introduction of fluorine atoms at specific positions in the pyridine ring can lead to improved solubility, reduced susceptibility to enzymatic degradation, and increased lipophilicity. This makes fluorinated pyridines invaluable in the design of small-molecule inhibitors and activators targeting a broad spectrum of biological pathways.

The structural motif of 3-Bromo-2,5-difluoro-6-(difluoromethyl)pyridine is particularly noteworthy for its potential applications in medicinal chemistry. The bromo substituent at the 3-position provides a reactive site for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are fundamental in constructing complex molecular architectures, allowing chemists to append diverse pharmacophores to the pyridine core. Additionally, the presence of two fluorine atoms at the 2- and 5-positions introduces electronic and steric effects that can fine-tune the interactions between the compound and its biological target.

The difluoromethyl group at the 6-position is another key feature that contributes to the compound's appeal. This moiety is known to enhance binding affinity by increasing lipophilicity and reducing metabolic vulnerability. Furthermore, it can participate in non-covalent interactions with biological targets, such as hydrogen bonding or π-stacking, thereby improving drug-like properties. The combination of these substituents makes 3-Bromo-2,5-difluoro-6-(difluoromethyl)pyridine a versatile building block for the synthesis of novel therapeutic agents.

Recent advancements in synthetic methodologies have further expanded the utility of this compound. For instance, transition-metal-catalyzed reactions have enabled efficient derivatization of fluorinated pyridines, allowing for rapid access to structurally diverse libraries. These techniques have been instrumental in accelerating drug discovery efforts by providing scalable synthetic routes to complex molecules. Moreover, computational modeling and high-throughput screening have been employed to identify promising derivatives with enhanced biological activity.

In the realm of oncology research, 3-Bromo-2,5-difluoro-6-(difluoromethyl)pyridine has emerged as a valuable scaffold for developing kinase inhibitors. Kinases are critical enzymes involved in cell signaling pathways that regulate various cellular processes, including proliferation and differentiation. Dysregulation of these pathways is often associated with cancer development. By targeting specific kinases with high selectivity, fluorinated pyridines have shown promise in preclinical studies as potential anticancer agents. The unique structural features of this compound make it an attractive candidate for designing inhibitors that exhibit improved potency and reduced off-target effects.

Another area where this compound has demonstrated significant promise is in neurodegenerative disease research. Neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease are characterized by progressive neuronal dysfunction and death. Small-molecule modulators that can interact with key pathological targets have been explored as therapeutic interventions. The ability of fluorinated pyridines to modulate protein-protein interactions and enzyme activity makes them ideal candidates for developing treatments against these conditions. Preclinical studies have shown that derivatives of this compound can attenuate disease progression by inhibiting aberrant signaling pathways associated with neurodegeneration.

The role of 3-Bromo-2,5-difluoro-6-(difluoromethyl)pyridine extends beyond oncology and neurology into other therapeutic domains such as inflammation and infectious diseases. Inflammatory diseases like rheumatoid arthritis are driven by dysregulated immune responses, fluorinated pyridines have been investigated for their potential to modulate inflammatory pathways by inhibiting key cytokines or enzymes involved in inflammation. Similarly, this compound has shown promise in combating infectious diseases by targeting essential enzymes or structural components of pathogens.

The synthesis of 3-Bromo-2,5-difluoro-6-(difluoromethyl)pyridine itself is a testament to the progress made in synthetic organic chemistry over recent decades. Traditional methods involving halogenation reactions followed by functional group transformations are now complemented by more efficient catalytic approaches that minimize waste and improve yields. These advancements not only make the synthesis more sustainable but also enable access to complex derivatives that were previously inaccessible.

The future prospects for this compound are promising, with ongoing research aimed at expanding its applications across multiple therapeutic areas.* As our understanding of biological systems continues to evolve, so too will our ability to design molecules that interact with precision.* The unique properties of fluorinated pyridines, exemplified by *3-Bromo-2,5-difluoro-6-(difluoromethyl)pyridine*, will undoubtedly play a pivotal role in shaping the next generation of therapeutics.*